Cas no 1797974-40-3 (1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one)

• Product Name: 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one
• CAS No: 1797974-40-3
• MF: C₁₇H₂₇N₅O₂
• MW: 333.42858338356
• CID: 5961311
• PubChem ID: 71807548
• Update Time: 2025-11-01

1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one
• 1-[4-(6-morpholin-4-ylpyridazin-4-yl)piperazin-1-yl]pentan-1-one
• 1-(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)pentan-1-one
• 1-{4-[6-(MORPHOLIN-4-YL)PYRIDAZIN-4-YL]PIPERAZIN-1-YL}PENTAN-1-ONE
• AKOS024561570
• F6438-1957
• 1797974-40-3

• Inchi： 1S/C17H27N5O2/c1-2-3-4-17(23)22-7-5-20(6-8-22)15-13-16(19-18-14-15)21-9-11-24-12-10-21/h13-14H,2-12H2,1H3
• InChI Key： UMPGZURGVVHQCS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(N3CCOCC3)=NN=C2)CC1)(=O)CCCC

Computed Properties

• Exact Mass: 333.21647512g/mol
• Monoisotopic Mass: 333.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Additional information on 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one

Chemical Profile of 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one (CAS No. 1797974-40-3)

The compound 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one (CAS No. 1797974-40-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. Its molecular structure, characterized by a complex interplay of heterocyclic rings and functional groups, positions it as a promising candidate for further investigation in drug discovery and development.

At the core of this compound's architecture lies a piperazine moiety, a scaffold widely recognized for its versatility in medicinal chemistry. Piperazines are known for their ability to modulate biological pathways by interacting with a diverse range of targets, including enzymes and receptors. In this case, the morpholin-4-yl substituent appended to the pyridazine ring introduces additional pharmacological potential, enhancing the compound's solubility and bioavailability while simultaneously influencing its electronic properties. This dual functionality makes the compound particularly interesting for exploring applications in central nervous system (CNS) disorders, where precise modulation of neurotransmitter activity is crucial.

The pentanone backbone serves as a flexible linker, allowing for conformational adjustments that may optimize binding affinity to biological targets. This structural feature is often exploited in drug design to achieve optimal pharmacokinetic profiles, ensuring that the compound can traverse biological membranes efficiently while maintaining stability in vivo. Recent studies have highlighted the importance of such flexible linkers in improving drug-like properties, such as metabolic stability and oral bioavailability.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify novel bioactive compounds. The structural motifs present in 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one align well with known pharmacophores associated with therapeutic success, suggesting potential applications in areas such as antipsychotics, antidepressants, and antihistamines. The presence of multiple nitrogen-containing heterocycles also hints at potential interactions with G-protein coupled receptors (GPCRs), which are implicated in a wide array of physiological processes.

In vitro studies have begun to elucidate the pharmacological profile of this compound, revealing intriguing interactions with several key targets. Initial assays suggest that it may exhibit modest affinity for serotonin receptors (5-HT receptors), particularly 5-HT2A and 5-HT2C subtypes, which are implicated in mood regulation and cognitive function. Additionally, preliminary data indicate potential activity against dopamine receptors, including D2 and D3 subtypes, raising possibilities for applications in neurodegenerative diseases such as Parkinson's disease.

The morpholin-4-yl group is particularly noteworthy for its role in modulating receptor interactions. Morpholine derivatives are well-documented modulators of CNS activity, often employed to enhance receptor selectivity or improve pharmacokinetic properties. By integrating this moiety into the pyridazine-piperazine core of this compound, researchers aim to fine-tune its pharmacological effects while minimizing off-target side effects. This approach aligns with current trends in drug development toward personalized medicine and targeted therapies.

From a synthetic chemistry perspective, 1-{4-6-(morpholin-4-yl)pyridazin-4-ylpiperazin-1-yl}pentan-1-one presents an intriguing challenge due to its complex architecture. The synthesis requires multi-step reactions involving ring-forming processes and precise functional group transformations. Advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules within reasonable timescales and yields. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in assembling the heterocyclic components efficiently.

The compound's potential extends beyond traditional small-molecule drug applications; it also shows promise as a building block for larger peptidomimetics or protein-degrading enzymes. The modular nature of its structure allows for further derivatization or fusion with other pharmacophores to create hybrid molecules with enhanced therapeutic profiles. Such combinatorial approaches are becoming increasingly prevalent in modern drug discovery pipelines.

Regulatory considerations play a critical role in advancing candidates like this one toward clinical development. Ensuring compliance with safety and efficacy standards requires rigorous preclinical testing protocols, including toxicology studies and pharmacokinetic assessments. Given its complex structure and multiple functional groups, thorough characterization is essential to predict potential liabilities early in the development process.

The integration of machine learning tools into drug discovery has accelerated the identification of promising candidates by predicting binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties computationally. The structural features of 1-{4-6-(morpholin-4-y l)p yridazin - 4 - yl piperazin - 1 - yl}pentan - 1 - one have been input into various predictive models to assess their suitability for further development.

In conclusion,1-{4 - 6 -(morpholin - 4 - yl ) pyridazine - 4 - yl piperazin - 1 - yl } pentan - 1 - one ( CAS No . 1797974 - 40 - 3 ) represents a compelling example of how intricate molecular architectures can yield novel therapeutic agents with significant potential across multiple disease areas . Its unique combination of pharmacophoric elements positions it as an attractive candidate for further exploration , both academically and industrially . As research continues to uncover new biological targets and synthetic strategies , compounds like this one will undoubtedly play an integral role in shaping the future landscape of medicinal chemistry .